Cas no 2228603-55-0 (1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-ol
• CAS No: 2228603-55-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6233510
• PubChem ID: 165616518
• Update Time: 2025-11-06

1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-ol
• EN300-1810088
• 2228603-55-0
• 1-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C14H17NO/c1-10(16)14(6-7-14)12-4-3-11-5-8-15(2)13(11)9-12/h3-5,8-10,16H,6-7H2,1-2H3
• InChI Key： YQVNATPRSGVYJE-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CC=C3C=CN(C)C3=C2)CC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-ol

Introduction to Compound CAS No. 2228603-55-0: 1-(1-Methyl-1H-indol-6-yl)cyclopropylethan-1-ol

The compound CAS No. 2228603-55-0, commonly referred to as 1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-ol, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its indole ring system, which is a heterocyclic aromatic structure, and its cyclopropane moiety, a three-membered ring with high ring strain. The presence of these functional groups makes this compound highly versatile and interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery. The indole ring is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. For instance, the indole derivative has been explored for its potential as an anti-inflammatory agent, where it exhibits significant activity against inflammatory cytokines. This property is attributed to the electronic nature of the indole ring and its ability to form hydrogen bonds with biomolecules.

The cyclopropane group in this compound adds another layer of complexity and functionality. Cyclopropane rings are known for their high ring strain, which can be harnessed in synthetic chemistry to create reactive intermediates or to induce specific stereochemical outcomes. In the case of 1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-ol, the cyclopropane moiety may play a role in enhancing the compound's stability or bioavailability when used as a drug candidate.

One of the most recent advancements involving this compound is its application in the development of bioactive molecules. Researchers have utilized this compound as a building block in the synthesis of more complex structures with enhanced pharmacological properties. For example, by modifying the substituents on the indole ring or altering the cyclopropane group, scientists have been able to create derivatives with improved solubility and potency.

In addition to its pharmacological applications, 1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1